Cas no 2734778-25-5 (5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene)
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene
-
- Inchi: 1S/C8H7BrClFO/c1-12-4-5-2-6(9)3-7(10)8(5)11/h2-3H,4H2,1H3
- InChI Key: GDUJJOMOUROARZ-UHFFFAOYSA-N
- SMILES: C1(C(F)=C(COC)C=C(Br)C=1)Cl
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022II0-500mg |
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene |
2734778-25-5 | 95% | 500mg |
$383.00 | 2025-02-13 | |
| Aaron | AR022II0-1g |
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene |
2734778-25-5 | 95% | 1g |
$510.00 | 2025-02-13 | |
| abcr | AB606326-250mg |
5-Bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene; . |
2734778-25-5 | 250mg |
€262.40 | 2024-07-19 | ||
| abcr | AB606326-1g |
5-Bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene; . |
2734778-25-5 | 1g |
€473.20 | 2024-07-19 | ||
| abcr | AB606326-5g |
5-Bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene; . |
2734778-25-5 | 5g |
€1553.30 | 2024-07-19 |
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene
Professional Introduction to 5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene (CAS No. 2734778-25-5)
5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene, with the CAS number 2734778-25-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound serves as a versatile intermediate in the development of various chemical entities, particularly in the synthesis of biologically active molecules. The unique structural features of this benzene derivative, including its halogen substituents and methoxymethyl group, make it a valuable building block for further functionalization and derivatization.
The< strong>fluorine atom at the 2-position and the< strong>bromine atom at the 5-position introduce electron-withdrawing effects that can influence the reactivity and electronic properties of the aromatic ring. Additionally, the< strong>methoxymethyl group at the 3-position provides a site for further chemical modification, enabling the synthesis of more complex structures. These features have made< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene a popular choice for researchers exploring novel drug candidates and agrochemicals.
In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The presence of< strong>fluorine atoms in pharmaceuticals is well-documented for their ability to modulate drug interactions with biological targets. For instance, fluorine can increase lipophilicity, reduce rotation around single bonds, and alter hydrogen bonding properties, all of which can significantly impact drug efficacy and selectivity. The< strong>bromine and< strong>chlorine substituents further contribute to the compound's reactivity, allowing for various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in medicinal chemistry.
The< strong>methoxymethyl group in< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene is particularly interesting as it can be easily transformed into other functional groups through oxidation or hydrolysis. This flexibility makes it an excellent precursor for synthesizing ethers, alcohols, and carboxylic acids, which are common motifs in biologically active compounds. Moreover, the methoxymethyl group can serve as a protecting group for hydroxyl or carboxyl functionalities during synthetic protocols.
The synthesis of< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene typically involves multi-step reactions starting from commercially available aromatic precursors. A common approach involves halogenation followed by selective methylation. The introduction of< strong>bromine and< strong>chlorine atoms can be achieved using electrophilic aromatic substitution reactions, while the methoxymethyl group is often introduced via nucleophilic substitution or by reacting with formaldehyde under basic conditions.
In academic research, this compound has been utilized in various studies exploring novel synthetic methodologies and molecular architectures. For example, researchers have employed< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene as a key intermediate in the development of heterocyclic compounds, which are known for their diverse biological activities. The halogenated aromatic core provides a scaffold for constructing fused rings and other complex structures that mimic natural products or bioactive molecules.
The pharmaceutical industry has also shown interest in< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene, particularly for its potential use in developing antiviral, anticancer, and anti-inflammatory agents. The combination of fluorine, bromine, and chlorine substituents offers a rich palette of reactivity that can be exploited to design molecules with specific biological profiles. Furthermore, the methoxymethyl group provides a handle for further derivatization to enhance binding affinity or improve pharmacokinetic properties.
The growing body of literature on fluorinated aromatic compounds underscores their importance in modern drug discovery. Techniques such as computational modeling and high-throughput screening have been instrumental in identifying promising candidates derived from< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene. These approaches allow researchers to rapidly evaluate the potential of new molecular entities before moving into more resource-intensive experimental validations.
In conclusion,< strong>5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene(CAS No. 2734778-25-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and organic synthesis. Its unique structural features make it an excellent intermediate for developing biologically active molecules with tailored properties. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one will only continue to grow.
2734778-25-5 (5-bromo-1-chloro-2-fluoro-3-(methoxymethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)